Cas no 103590-13-2 (2-Pyrimidineacetic acid, a-bromo-a-cyano-, ethyl ester)

• Product Name: 2-Pyrimidineacetic acid, a-bromo-a-cyano-, ethyl ester
• CAS No: 103590-13-2
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 1137739
• Update Time: 2024-07-26

2-Pyrimidineacetic acid, a-bromo-a-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetic acid, a-bromo-a-cyano-, ethyl ester
• 2-Pyrimidineacetic acid, α-bromo-α-cyano-, ethyl ester

• Inchi： 1S/C9H8BrN3O2/c1-2-15-8(14)9(10,6-11)7-12-4-3-5-13-7/h3-5H,2H2,1H3
• InChI Key： DBKFBELPBIIGLM-UHFFFAOYSA-N
• SMILES： C1(C(Br)(C#N)C(OCC)=O)=NC=CC=N1

Computed Properties

• Exact Mass: 268.98004

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 304.5±42.0 °C(Predicted)
• PSA: 75.87
• pka: -1.37±0.13(Predicted)